Cas no 557112-42-2 (Butanoic acid, 3-oxo-, 3-cyclohexylpropyl ester)

• Product Name: Butanoic acid, 3-oxo-, 3-cyclohexylpropyl ester
• CAS No: 557112-42-2
• MF: C₁₃H₂₂O₃
• MW: 226.311984539032
• CID: 1595221
• Update Time: 2024-09-13

Butanoic acid, 3-oxo-, 3-cyclohexylpropyl ester Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 3-oxo-, 3-cyclohexylpropyl ester

• Inchi： 1S/C13H22O3/c1-11(14)10-13(15)16-9-5-8-12-6-3-2-4-7-12/h12H,2-10H2,1H3
• InChI Key： OGKBQIXVIKMATC-UHFFFAOYSA-N
• SMILES： C(OCCCC1CCCCC1)(=O)CC(=O)C

Computed Properties

• Exact Mass: 226.15696

Experimental Properties

• Density: 0.996±0.06 g/cm3(Predicted)
• Boiling Point: 309.1±15.0 °C(Predicted)
• PSA: 43.37
• pka: 10.65±0.46(Predicted)